1-(2-Ethoxy-4-methyl-5-propan-2-ylphenyl)sulfonyl-5-methylbenzotriazole

• IUPAC Name: 1-(2-ethoxy-4-methyl-5-propan-2-ylphenyl)sulfonyl-5-methylbenzotriazole
• InChI: InChI=1S/C19H23N3O3S/c1-6-25-18-10-14(5)15(12(2)3)11-19(18)26(23,24)22-17-8-7-13(4)9-16(17)20-21-22/h7-12H,6H2,1-5H3
• InChI Key: RGFRHUVOQAFLTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)N2C3=C(C=C(C=C3)C)N=N2
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

1-(2-Ethoxy-4-methyl-5-propan-2-ylphenyl)sulfonyl-5-methylbenzotriazole is a chemical compound that is used in scientific research for its unique properties. This compound is also known as EMBT, and it has been studied extensively for its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of EMBT is based on its ability to absorb light in the ultraviolet region of the spectrum. When EMBT absorbs light, it undergoes a photochemical reaction that results in the formation of reactive intermediates. These intermediates can then initiate polymerization reactions, which is the basis for its use as a photo-initiator in various applications.
Biochemical and Physiological Effects:
EMBT has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that EMBT may have potential applications as a therapeutic agent for the treatment of certain diseases such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using EMBT in lab experiments is its high yield and purity. EMBT is also relatively stable and easy to handle, which makes it an ideal compound for use in various applications. However, one of the limitations of using EMBT is its high cost, which may limit its use in certain research applications.

Future Directions

There are several future directions for the study of EMBT. One potential direction is the development of new applications for EMBT in the field of materials science. Another potential direction is the study of the biochemical and physiological effects of EMBT, which may lead to the development of new therapeutic agents for the treatment of various diseases. Additionally, the synthesis of new derivatives of EMBT may lead to the development of compounds with improved properties and applications.

Synthesis Methods

The synthesis of EMBT is a complex process that requires specific reagents and conditions. One of the most common methods for synthesizing EMBT is the reaction of 5-methyl-1H-benzotriazole with 2-ethoxy-4-methyl-5-propan-2-ylbenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of EMBT as a white solid with a high yield.

Scientific Research Applications

EMBT has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of EMBT is as a photo-initiator in polymerization reactions. EMBT has also been studied for its potential use in the development of new materials such as organic light-emitting diodes (OLEDs) and solar cells.